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Abstract

Helium, an element often associated with its lighter-than-air properties, holds profound
significance in the realm of geochemistry, particularly in the study of groundwater systems. The
isotopic signature of helium, specifically the ratio of its two stable isotopes, Helium-3 (3He) and
Helium-4 (*He), serves as a powerful natural tracer. This technical guide provides a
comprehensive overview of the principles, methodologies, and applications of helium isotope
analysis in groundwater. It is intended for researchers, scientists, and professionals in
hydrogeology and related fields, offering insights into groundwater dating, the identification of
fluid origins, and the understanding of subsurface geological processes. This document
synthesizes key quantitative data, details experimental protocols, and presents conceptual
frameworks through visualizations to facilitate a deeper understanding of this invaluable
geochemical tool.

Introduction to Helium Isotopes in Groundwater

Helium's inert nature makes it an ideal tracer in hydrogeological systems; it does not readily
participate in chemical reactions that could alter its concentration.[1] The two stable isotopes of
helium, 3He and “He, have distinct origins, and their relative abundance in groundwater
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provides a unique fingerprint of the water's history and the geological environment through
which it has traveled.[1][2]

The isotopic composition of helium is typically expressed as the ratio of 3He to “He (3He/*He),
often normalized to the atmospheric ratio (Ra), where Ra is approximately 1.39 x 10-°.[3][4]
This normalization allows for a standardized comparison of helium isotope signatures across
different studies and geological settings.

Sources of Helium Isotopes in Groundwater

The helium present in groundwater is a mixture derived from several key sources, each with a
characteristic isotopic ratio. Understanding these sources is fundamental to interpreting helium
isotope data.

o Atmospheric Helium: Groundwater in equilibrium with the atmosphere contains dissolved
helium with the atmospheric 3He/*He ratio (1 Ra).[5] This component is introduced during
recharge.

o Radiogenic Helium (*He): The vast majority of *He in the Earth's crust is produced by the
alpha decay of uranium (U) and thorium (Th) present in rocks and minerals.[6] This process
leads to an accumulation of “He in groundwater over time, making it a valuable tool for
dating older groundwater.[6][7] The 3He/*He ratio of purely radiogenic helium is extremely
low, typically around 2 x 10~8 Ra.[5]

o Primordial Helium (3He): A significant portion of the Earth's 3He is primordial, incorporated
into the planet during its formation.[8] This primordial helium is released from the Earth's
mantle and is characterized by a much higher 3He/*He ratio compared to the atmosphere.[9]
[10] Mid-ocean ridge basalts (MORB), which represent the upper convecting mantle, have a
characteristic 2He/*He ratio of about 8 £ 1 Ra.[9][11]

 Tritiogenic Helium (3He): Tritium (3H), a radioactive isotope of hydrogen with a half-life of
12.32 years, decays to 3He.[12][13] The atmospheric testing of nuclear weapons in the mid-
20th century significantly increased the concentration of tritium in precipitation, creating a
distinct pulse that has been incorporated into groundwater systems.[13][14] The 3He
produced from tritium decay is termed "tritiogenic 3He" and is a cornerstone of the 3H/3He
dating method for young groundwater.[12][14]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/227202534_Applications_of_Groundwater_Helium
https://www.usgs.gov/publications/applications-groundwater-helium
https://www.researchgate.net/publication/398000997_Helium_isotope_anomaly_in_groundwater_prior_to_the_2024_Noto_Peninsula_earthquake
https://www.researchgate.net/figure/The-3-He-4-He-ratio-R-normalized-to-that-of-the-atmosphere-Ra-1384-x-10-6_fig3_337843455
https://water.usgs.gov/lab/dissolved-gas/lab/helium.html
https://wwwrcamnl.wr.usgs.gov/isoig/period/he_iig.html
https://wwwrcamnl.wr.usgs.gov/isoig/period/he_iig.html
https://people.csiro.au/-/media/People-Finder/S/A/Axel-Suckow/Fact-sheet-noble-gases.pdf
https://water.usgs.gov/lab/dissolved-gas/lab/helium.html
https://par.nsf.gov/servlets/purl/10341782
https://www.nhm.uio.no/english/about/organization/research-collections/people/emeriti/rtronnes/1/epmd/a-n-s-pt/nat05-class-reveiw-he-isot.pdf
https://utahforge.com/word-of-the-week-helium-isotopes/
https://www.nhm.uio.no/english/about/organization/research-collections/people/emeriti/rtronnes/1/epmd/a-n-s-pt/nat05-class-reveiw-he-isot.pdf
https://www.researchgate.net/publication/383854848_Systematic_behaviour_of_3He4He_in_Earth's_continental_mantle
https://ppegeo.igc.usp.br/portal/wp-content/uploads/tainacan-items/1234/66421/13785-18702-1-CE.pdf
https://water.usgs.gov/lab/3h3he/background/
https://water.usgs.gov/lab/3h3he/background/
https://www.ldeo.columbia.edu/~martins/isohydro/3h3hedating/tritium_he_dating.html?fbclid=IwAR0uYjL93YNjtmnUgAMRAt2BGcsJmuDRyEhfgMBF9gCuCZzZT4AXpFJ-IcI
https://ppegeo.igc.usp.br/portal/wp-content/uploads/tainacan-items/1234/66421/13785-18702-1-CE.pdf
https://www.ldeo.columbia.edu/~martins/isohydro/3h3hedating/tritium_he_dating.html?fbclid=IwAR0uYjL93YNjtmnUgAMRAt2BGcsJmuDRyEhfgMBF9gCuCZzZT4AXpFJ-IcI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Data Presentation: Helium Isotope Ratios of Key
Reservoirs

The distinct isotopic signatures of different helium sources are crucial for deconvoluting the
components present in a groundwater sample. The following table summarizes the typical He/
“He ratios for major terrestrial reservoirs.

. Typical *Hel*He Primary Isotope
Reservoir . Reference(s)
Ratio (R/Ra) Source(s)
Atmosphere 1 Atmospheric [3][4]
Continental Crust ~0.02 Radiogenic “He [15]
Mantle (MORB) 81 Primordial 3He [O1[11]

Can exceed 30 (up to ) )
Mantle Plumes Primordial 3He [16]
67.2 reported)

Applications in Groundwater Studies

The analysis of helium isotopes in groundwater has a wide array of applications, providing
invaluable insights into the dynamics of subsurface water systems.

Groundwater Dating

Helium isotopes are instrumental in determining the residence time of groundwater, with
different approaches applicable to different age ranges.

¢ 3H/3He Dating (Young Groundwater): This method is robust for dating groundwater that is
less than 70 years old.[12][17] It is based on measuring the concentrations of both tritium
(®H) and its decay product, tritiogenic 3He.[18] The age of the groundwater is calculated from
the ratio of tritiogenic 3He to the remaining 3H.[14][18] This technique is particularly useful for
understanding modern recharge rates and the movement of recent contaminants.[12]

e “He Dating (Old Groundwater): The accumulation of radiogenic “He can be used to estimate
the age of older groundwater, ranging from thousands to millions of years.[6][19] This
method relies on knowing the rate of “He production in the aquifer rocks and assuming that
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the produced “He is quantitatively retained in the groundwater.[7] While uncertainties in
production rates can be a challenge, He dating provides a valuable tool for assessing
ancient groundwater resources.[6]

Tracing Fluid Origins and Mixing

The distinct 3He/*He ratios of the mantle, crust, and atmosphere allow scientists to trace the
origins of groundwater and quantify mixing between different water bodies. For instance, an
elevated 3He/*He ratio in groundwater can indicate the influx of mantle-derived fluids, often
associated with tectonically active regions or deep-seated fault systems.[15] Conversely, a low
3He/*He ratio points to a dominance of crustal (radiogenic) helium, characteristic of old,
stagnant groundwater.

Earthquake Precursor Studies

Changes in the helium isotopic composition of groundwater have been observed prior to
seismic events.[3][20] An anomalous drop in the 3He/*He ratio before an earthquake has been
attributed to the release of crustal, radiogenic “He due to stress-induced changes in rock
permeability.[3][20] This suggests that monitoring helium isotopes in groundwater in seismically
active areas could be a valuable tool for earthquake prediction research.[3]

Experimental Protocols: Helium Isotope Analysis

The accurate measurement of helium isotopes in groundwater requires specialized sampling
and analytical techniques. The following provides a generalized overview of the key
experimental steps.

Sample Collection

Groundwater samples for helium isotope analysis must be collected in a manner that prevents
contamination with atmospheric air and preserves the dissolved gases.

o Sampling Containers: Samples are typically collected in copper tubes that can be sealed at
both ends with pinch-off clamps to create a helium-tight seal.[21][22] Alternatively,
specialized glass ampoules can be used.[22]

e Sampling Procedure: To avoid the introduction of air bubbles, a continuous flow of water is
established through the sampling tube.[21] The tube is held vertically and flushed with
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several volumes of groundwater before being sealed.[21] It is crucial to ensure no
headspace is present in the sealed sample.

Gas Extraction and Purification

In the laboratory, the dissolved gases are extracted from the water sample under high vacuum.

o Extraction: The sealed sample container is connected to a vacuum extraction line.[23] The
dissolved gases are liberated from the water, typically by heating and agitation.[22]

 Purification: The extracted gas mixture is passed through a series of cryogenic traps to
remove water vapor and other condensable gases.[23][24] Reactive gases are removed
using getters. The remaining gas fraction, enriched in noble gases, is then prepared for mass
spectrometric analysis.

Mass Spectrometry

The isotopic analysis of helium is performed using a noble gas mass spectrometer.

 Instrumentation: A high-resolution magnetic sector mass spectrometer is required to resolve
SHe from the HD and Hs™* isobars.[24] These instruments are often equipped with dual
collectors for the simultaneous measurement of 3He and *He.[25]

o Analysis: The purified noble gas sample is introduced into the mass spectrometer. The ions
are separated based on their mass-to-charge ratio, and the ion beams corresponding to 3He
and “He are measured.

o Calibration: The system is calibrated using standards with known helium isotopic
compositions, typically aliquots of purified air.[24]

Visualizations of Key Concepts

The following diagrams, generated using the DOT language, illustrate fundamental concepts
related to the geochemical significance of helium isotopes in groundwater.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://cchdo.github.io/hdo-assets/documentation/manuals/pdf/91_1/jenknew.pdf
https://www.ldeo.columbia.edu/sites/default/files/uploaded/image/Ludin_Lamond_Mass%20spectrometric.pdf
http://www.go-ship.org/Manual/Jenkins_TritHe3.pdf
https://www.ldeo.columbia.edu/sites/default/files/uploaded/image/Ludin_Lamond_Mass%20spectrometric.pdf
https://www.noblegas.uni-bremen.de/eng/methods/index.html
https://www.noblegas.uni-bremen.de/eng/methods/index.html
https://www2.whoi.edu/site/igffacility/analytical-capabilities-for-water-measurements/
https://www.noblegas.uni-bremen.de/eng/methods/index.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Atmosphere Mantle Crustal Rocks Tritium Decay
(Recharge) (Deep Fluid Influx) (U, Th Decay) (in situ)
3He/*He = 1 Ra 3He/*He = 8 Ra 3He/*He = 0.02 Ra Adds 3He

Atmospheric Dissolution Maptle Degassing Radiogenic Accumulation Tritiogenic Ingrowth

Groundwater
(Helium Mixture)

Click to download full resolution via product page

Sources of Helium Isotopes in Groundwater.

Field Sampling Laboratory Analysis

Vacuum Extraction Cryogenic Purification Mass Spectrometry 3He/*He Ratio

Transport to Lab

Groundwater Source Collect in Copper Tube Pinch-off Clamps

Click to download full resolution via product page

Generalized Experimental Workflow for Helium Isotope Analysis.

Young Groundwater
(CONCES)

Old Groundwater

(> 1000 years)

3H/*He Method 4He Accumulation Method
(Tritium Decay) (Radiogenic Production)

Click to download full resolution via product page

Helium Isotope Applications in Groundwater Dating.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b14278265?utm_src=pdf-body-img
https://www.benchchem.com/product/b14278265?utm_src=pdf-body-img
https://www.benchchem.com/product/b14278265?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

The study of helium isotopes in groundwater has emerged as an indispensable tool in modern
hydrogeology. Its applications, ranging from the dating of water resources across vast
timescales to the tracing of deep crustal and mantle fluids, provide a unique window into the
complexities of subsurface systems. The continued refinement of analytical techniques and a
growing body of case studies underscore the power of helium isotopes to address critical
guestions in water resource management, geological hazard assessment, and our fundamental
understanding of Earth's geochemical cycles. As we face increasing pressures on our
groundwater resources, the insights provided by helium isotope geochemistry will undoubtedly
play an increasingly vital role in their sustainable management and protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]
. usgs.gov [usgs.gov]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

1
2
3
4
e 5. USGS Groundwater Dating Lab [water.usgs.gov]
6. USGS -- Isotope Tracers -- Resources [wwwrcamnl.wr.usgs.gov]

7. people.csiro.au [people.csiro.au]

8. par.nsf.gov [par.nsf.gov]

9. nhm.uio.no [nhm.uio.no]

e 10. Word of the Week — Helium Isotopes | Utah FORGE [utahforge.com]
e 11. researchgate.net [researchgate.net]

e 12. ppegeo.igc.usp.br [ppegeo.igc.usp.br]

e 13. USGS Groundwater Dating Lab [water.usgs.gov]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b14278265?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/227202534_Applications_of_Groundwater_Helium
https://www.usgs.gov/publications/applications-groundwater-helium
https://www.researchgate.net/publication/398000997_Helium_isotope_anomaly_in_groundwater_prior_to_the_2024_Noto_Peninsula_earthquake
https://www.researchgate.net/figure/The-3-He-4-He-ratio-R-normalized-to-that-of-the-atmosphere-Ra-1384-x-10-6_fig3_337843455
https://water.usgs.gov/lab/dissolved-gas/lab/helium.html
https://wwwrcamnl.wr.usgs.gov/isoig/period/he_iig.html
https://people.csiro.au/-/media/People-Finder/S/A/Axel-Suckow/Fact-sheet-noble-gases.pdf
https://par.nsf.gov/servlets/purl/10341782
https://www.nhm.uio.no/english/about/organization/research-collections/people/emeriti/rtronnes/1/epmd/a-n-s-pt/nat05-class-reveiw-he-isot.pdf
https://utahforge.com/word-of-the-week-helium-isotopes/
https://www.researchgate.net/publication/383854848_Systematic_behaviour_of_3He4He_in_Earth's_continental_mantle
https://ppegeo.igc.usp.br/portal/wp-content/uploads/tainacan-items/1234/66421/13785-18702-1-CE.pdf
https://water.usgs.gov/lab/3h3he/background/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

14. Basics of 3H/3He dating [ldeo.columbia.edu]

15. researchgate.net [researchgate.net]

16. Highest terrestrial 3He/4He credibly from the core [ideas.repec.org]
17. researchgate.net [researchgate.net]

18. Tritium/Helium-3 Dating of River Infiltration:An Example from the Oderbruch Area, Berlin,
Germany [file.scirp.org]

19. helis - helium isotopes studies Bremen [noblegas.uni-bremen.de]

20. Helium isotope anomaly in groundwater prior to the 2024 Noto Peninsula earthquake -
PubMed [pubmed.nchbi.nlm.nih.gov]

21. cchdo.github.io [cchdo.github.io]

22. go-ship.org [go-ship.org]

23. Ideo.columbia.edu [ldeo.columbia.edu]

24. helis - helium isotopes studies Bremen [noblegas.uni-bremen.de]

25. Analytical Capabilities for Water Measurements - Isotope Geochemistry Facility
[www2.whoi.edu]

To cite this document: BenchChem. [The Geochemical Significance of Helium Isotopes in
Groundwater: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14278265#geochemical-significance-of-helium-
isotopes-in-groundwater]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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